Cas no 2171627-15-7 (3-(3-aminopiperidin-3-yl)thiolan-3-ol)

• Product Name: 3-(3-aminopiperidin-3-yl)thiolan-3-ol
• CAS No: 2171627-15-7
• MF: C₉H₁₈N₂OS
• MW: 202.317020893097
• CID: 6339646
• PubChem ID: 165597709
• Update Time: 2025-05-24

3-(3-aminopiperidin-3-yl)thiolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminopiperidin-3-yl)thiolan-3-ol
• EN300-1643020
• 2171627-15-7

• Inchi： 1S/C9H18N2OS/c10-8(2-1-4-11-6-8)9(12)3-5-13-7-9/h11-12H,1-7,10H2
• InChI Key： HEMKAXBNWDINFF-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(CNCCC1)N)O

Computed Properties

• Exact Mass: 202.11398438g/mol
• Monoisotopic Mass: 202.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-(3-aminopiperidin-3-yl)thiolan-3-ol

Introduction to 3-(3-Aminopiperidin-3-yl)Thiolan-3-Ol (CAS No 2171627-15-7)

3-(3-Aminopiperidin-3-yl)Thiolan-3-Ol, also known by its CAS registry number 2171627-15-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a thiolane ring with a piperidine moiety. The presence of an amino group within the piperidine ring adds complexity to its chemical properties and potential applications.

Recent studies have highlighted the importance of thiolane derivatives in drug discovery, particularly due to their ability to act as bioisosteres or scaffolds for various pharmacophores. The thiolane ring, a five-membered sulfur-containing heterocycle, is known for its stability and versatility in chemical reactions. In the case of 3-(3-Aminopiperidin-3-yl)Thiolan-3-Ol, the thiolane ring is further substituted with an amino-piperidine group, creating a molecule with potential for hydrogen bonding and stereochemical interactions.

The synthesis of CAS No 2171627-15-7 involves a multi-step process that typically begins with the preparation of the thiolane ring. This is often achieved through the reaction of an appropriate thioamide with a ketone or aldehyde under acidic conditions. Subsequent steps involve the introduction of the amino-piperidine group, which can be achieved through nucleophilic substitution or coupling reactions. The optimization of these steps is crucial to ensure high yields and purity of the final product.

One of the most promising applications of 3-(3-Aminopiperidin-3-yl)Thiolan-3-Ol lies in its potential as a precursor for more complex molecules. Researchers have explored its use in the construction of bioactive compounds, including those with anti-inflammatory, antiviral, and anticancer properties. For instance, recent studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for novel therapeutics.

In addition to its role in drug discovery, CAS No 2171627-15-7 has also been studied for its ability to act as a chiral auxiliary in asymmetric synthesis. The stereochemistry at the thiolane carbon can be exploited to control the enantioselectivity of reactions, making it a valuable tool in the synthesis of chiral drugs and agrochemicals.

The physical properties of 3-(3-Aminopiperidin-3-Yl)Thiolan-Ol include a melting point range that makes it suitable for various analytical techniques such as NMR spectroscopy and mass spectrometry. Its solubility in common organic solvents facilitates its use in both laboratory-scale synthesis and large-scale production processes.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of CAS No 2171627_15_7 is essential for its safe handling and disposal. Preliminary studies suggest that it undergoes hydrolysis under certain conditions, but further research is needed to fully characterize its environmental impact.

In conclusion, CAS No 2171627_15_7, or 3-(Aminopiperidin-Yl)Thiolan-Ol, represents a versatile building block with diverse applications in organic synthesis and drug discovery. Its unique structure and reactivity make it a valuable compound for researchers seeking innovative solutions in pharmaceuticals and related fields.